Cas no 195817-91-5 (1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro-)

• Product Name: 1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro-
• CAS No: 195817-91-5
• MF: C₆H₇N₃O₅
• MW: 201.136881113052
• CID: 116833
• PubChem ID: 135504055
• Update Time: 2025-04-18

1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro-
• 1H-Imidazole-4-carboxylicacid,2-ethoxy-5-nitro-(9CI)
• DTXSID70442731
• 2-ethoxy-4-nitro-1H-imidazole-5-carboxylic acid
• AKOS005145204
• 195817-91-5
• 2-ETHOXY-5-NITRO-1H-IMIDAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C6H7N3O5/c1-2-14-6-7-3(5(10)11)4(8-6)9(12)13/h2H2,1H3,(H,7,8)(H,10,11)
• InChI Key： DLIPLKDEHVEUBD-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC(C(=O)O)=C([N+](=O)[O-])N1

Computed Properties

• Exact Mass: 201.03857033g/mol
• Monoisotopic Mass: 201.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų